Cas no 105958-64-3 (1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-ethoxyethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-ethoxyethyl ester
• CAS No: 105958-64-3
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 1164432
• Update Time: 2024-07-26

1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, 2-ethoxyethyl ester

• Inchi： 1S/C8H12N4O5/c1-2-16-3-4-17-7(13)5-11-6-9-8(10-11)12(14)15/h6H,2-5H2,1H3
• InChI Key： OUIJMLFDEKJQGM-UHFFFAOYSA-N
• SMILES： N1(CC(OCCOCC)=O)C=NC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 244.08086

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 448.5±51.0 °C(Predicted)
• PSA: 109.38
• pka: -2.50±0.50(Predicted)